Cas no 166883-90-5 (3-(5-Chloro-2-methylphenyl)amino-cyclohex-2-en-1-one)

• Product Name: 3-(5-Chloro-2-methylphenyl)amino-cyclohex-2-en-1-one
• CAS No: 166883-90-5
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• CID: 4702966
• Update Time: 2025-07-19

3-(5-Chloro-2-methylphenyl)amino-cyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-[(5-chloro-2-methylphenyl)amino]cyclohex-2-en-1-one
• 3-((5-Chloro-2-methylphenyl)amino)cyclohex-2-enone
• STK897872
• T3720
• 2-cyclohexen-1-one, 3-[(5-chloro-2-methylphenyl)amino]-
• 3-[(5-Chloro-2-methylphenyl)amino]-cyclohex-2-en-1-one
• 3-(5-Chloro-2-methylphenyl)amino-cyclohex-2-en-1-one

• Inchi： 1S/C13H14ClNO/c1-9-5-6-10(14)7-13(9)15-11-3-2-4-12(16)8-11/h5-8,15H,2-4H2,1H3
• InChI Key： RVZSMRGQORLIBN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)NC1=CC(CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 3-(5-Chloro-2-methylphenyl)amino-cyclohex-2-en-1-one

Comprehensive Overview of 3-(5-Chloro-2-methylphenyl)amino-cyclohex-2-en-1-one (CAS No. 166883-90-5)

The compound 3-(5-Chloro-2-methylphenyl)amino-cyclohex-2-en-1-one (CAS No. 166883-90-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclohexenone core and a substituted phenylamino group, make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of the chloro and methyl substituents on the phenyl ring enhances its reactivity and selectivity, which is crucial for targeted molecular interactions.

In recent years, the demand for 3-(5-Chloro-2-methylphenyl)amino-cyclohex-2-en-1-one has surged due to its relevance in green chemistry and sustainable synthesis. With growing environmental concerns, scientists are focusing on eco-friendly methods to produce such compounds, minimizing waste and energy consumption. This aligns with the broader trend of sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial circles. The compound’s versatility also makes it a subject of interest in computational chemistry, where in silico studies predict its binding affinities and metabolic pathways, reducing the need for extensive lab trials.

Another area of interest is the compound’s potential role in crop protection. Agrochemical researchers are investigating derivatives of 3-(5-Chloro-2-methylphenyl)amino-cyclohex-2-en-1-one for their herbicidal and fungicidal properties. This aligns with the global push for precision agriculture, where users often search for innovative solutions to enhance crop yields while minimizing environmental impact. The compound’s mechanism of action, possibly involving enzyme inhibition, makes it a candidate for next-generation plant growth regulators.

From a technical standpoint, the synthesis of 3-(5-Chloro-2-methylphenyl)amino-cyclohex-2-en-1-one involves multi-step reactions, including Michael addition and aromatic substitution. These processes are frequently optimized using catalytic methods, another hot topic in organic synthesis. The compound’s crystalline structure and solubility profile are also critical for formulation scientists, who aim to improve bioavailability in potential drug candidates. These aspects are often queried in patent databases and chemical literature, reflecting its commercial and academic value.

In conclusion, 3-(5-Chloro-2-methylphenyl)amino-cyclohex-2-en-1-one (CAS No. 166883-90-5) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its relevance to sustainability, computational modeling, and crop protection ensures its continued prominence in research and industry. As innovations in synthetic methodologies and application fields evolve, this compound is poised to remain a key player in advancing scientific and industrial progress.